Cas no 1805388-50-4 (Ethyl 3-amino-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-amino-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805388-50-4
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4856971
• Update Time: 2025-05-27

Ethyl 3-amino-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-10(16)8-7(14)5(3-11)6(4-15-8)9(12)13/h4,9H,2-3,14H2,1H3
• InChI Key： YWNRZKDFPMLVSV-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(=O)OCC)=NC=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-carboxylate

Recent Advances in the Application of Ethyl 3-amino-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805388-50-4) in Chemical Biology and Pharmaceutical Research

Ethyl 3-amino-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805388-50-4) has recently emerged as a promising intermediate in the synthesis of novel bioactive compounds. This heterocyclic scaffold, characterized by its unique difluoromethyl and bromomethyl functional groups, has garnered significant attention in medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have highlighted its utility as a versatile building block for the construction of pharmacologically active molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of kinase inhibitors. Researchers utilized its reactive bromomethyl group for selective alkylation reactions, while the difluoromethyl moiety contributed to enhanced metabolic stability of the resulting compounds. The study reported several derivatives showing nanomolar potency against specific cancer-related kinases, with improved pharmacokinetic profiles compared to previous generations of inhibitors.

In the field of antibacterial research, a team from the University of Cambridge recently (2024) reported the use of 1805388-50-4 in developing novel quinolone analogs. The electron-withdrawing difluoromethyl group was found to significantly improve membrane penetration properties, while the amino and ester functionalities allowed for further structural modifications. These derivatives exhibited potent activity against multidrug-resistant Gram-positive pathogens, with some candidates currently undergoing preclinical evaluation.

The compound's unique chemical properties have also found applications in PET radiopharmaceutical development. A 2024 Nature Communications paper described its use as a labeling precursor for fluorine-18 incorporation. The presence of both reactive bromomethyl and difluoromethyl groups enabled efficient radiolabeling strategies, producing imaging agents with high target specificity for neurological disorders. This approach addressed previous challenges in developing brain-penetrant PET tracers for neurodegenerative disease research.

Recent synthetic methodology developments have expanded the utility of 1805388-50-4 in parallel synthesis approaches. A 2023 ACS Combinatorial Science publication detailed a microwave-assisted protocol that significantly reduced reaction times while maintaining high yields. This advancement has facilitated the rapid generation of diverse compound libraries for high-throughput screening programs in major pharmaceutical companies.

Ongoing research continues to explore the full potential of this versatile intermediate. Current investigations focus on its application in covalent inhibitor design, where the bromomethyl group serves as an electrophilic warhead for targeted protein modification. Preliminary results from these studies suggest promising applications in targeted cancer therapies and antiviral drug development, particularly against emerging RNA viruses.

As research progresses, the compound's safety profile and scalability of synthesis remain important considerations. Recent process chemistry improvements have addressed initial challenges in large-scale production, making 1805388-50-4 increasingly accessible for both academic and industrial research applications. With its unique combination of reactive functionalities and structural features, Ethyl 3-amino-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-carboxylate is poised to play a significant role in the next generation of pharmaceutical innovations.